Cas no 1007128-19-9 (5-(4-Bromo-2-methylphenyl)-1H-tetrazole)

• Product Name: 5-(4-Bromo-2-methylphenyl)-1H-tetrazole
• CAS No: 1007128-19-9
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD09025667
• CID: 3047503
• PubChem ID: 45040714
• Update Time: 2025-06-28

5-(4-Bromo-2-methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromo-2-methylphenyl)-1H-tetrazole
• 5-(4-bromo-2-methylphenyl)-2H-tetrazole
• SCHEMBL10254523
• AKOS015835550
• 5-(4-bromo-2-methylphenyl)-2H-1,2,3,4-tetrazole
• LCZC2577
• MFCD09025667
• BS-52374
• F72164
• 1007128-19-9

• MDL： MFCD09025667
• Inchi： 1S/C8H7BrN4/c1-5-4-6(9)2-3-7(5)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： VTGSBWSDRVPXSC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2N=NNN=2)=C(C)C=1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.07g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5

Additional information on 5-(4-Bromo-2-methylphenyl)-1H-tetrazole

5-(4-Bromo-2-methylphenyl)-1H-tetrazole: A Comprehensive Overview

The compound 5-(4-Bromo-2-methylphenyl)-1H-tetrazole, with the CAS number 1007128-19-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its tetrazole ring system, which is a five-membered ring containing four nitrogen atoms and one carbon atom. The tetrazole moiety is known for its stability, reactivity, and ability to form strong hydrogen bonds, making it a valuable component in various chemical and biological applications.

The structure of 5-(4-Bromo-2-methylphenyl)-1H-tetrazole consists of a tetrazole ring fused with a substituted phenyl group. The phenyl ring is substituted at the 4-position with a bromine atom and at the 2-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and interactions with other molecules. The bromine atom introduces electron-withdrawing effects, while the methyl group provides steric bulk and contributes to the molecule's hydrophobicity.

Recent studies have highlighted the potential of 5-(4-Bromo-2-methylphenyl)-1H-tetrazole as a building block in drug discovery. Tetrazoles are known to exhibit diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. Researchers have explored the use of this compound in designing novel bioactive molecules by modifying its substituents or incorporating it into larger molecular frameworks. For instance, a study published in 2023 demonstrated that derivatives of this compound showed promising activity against certain cancer cell lines, suggesting its potential as a lead compound in oncology research.

In addition to its biological applications, 5-(4-Bromo-2-methylphenyl)-1H-tetrazole has found utility in materials science. The tetrazole moiety is known to form stable coordination complexes with metal ions, making it a candidate for use in metal-organic frameworks (MOFs) and other advanced materials. Recent research has focused on optimizing the synthesis of this compound to enhance its purity and yield, which are critical factors for large-scale applications.

The synthesis of 5-(4-Bromo-2-methylphenyl)-1H-tetrazole typically involves a multi-step process that includes nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, a 2023 study reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and excellent regioselectivity.

The toxicity profile of 5-(4-Bromo-2-methylphenyl)-1H-tetrazole has also been investigated in recent years. Studies indicate that this compound exhibits low acute toxicity in animal models, which is promising for its potential use in therapeutic applications. However, further research is needed to fully understand its long-term effects and mechanisms of action at cellular and molecular levels.

In conclusion, 5-(4-Bromo-2-methylphenyl)-1H-tetrazole is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as an important tool for future research and innovation. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.